Cas no 126644-54-0 (Benzoic acid, 2-bromo-6-formyl-5-hydroxy-3-methoxy-, methyl ester)

Benzoic acid, 2-bromo-6-formyl-5-hydroxy-3-methoxy-, methyl ester structure
126644-54-0 structure
Product Name:Benzoic acid, 2-bromo-6-formyl-5-hydroxy-3-methoxy-, methyl ester
CAS No:126644-54-0
MF:C10H9BrO5
MW:289.079462766647
CID:1220545
Update Time:2024-08-05

Benzoic acid, 2-bromo-6-formyl-5-hydroxy-3-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-bromo-6-formyl-5-hydroxy-3-methoxy-, methyl ester
    • Inchi: 1S/C10H9BrO5/c1-15-7-3-6(13)5(4-12)8(9(7)11)10(14)16-2/h3-4,13H,1-2H3
    • InChI Key: JHUSHBCATHYIBP-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=C(C=O)C(O)=CC(OC)=C1Br

Computed Properties

  • Exact Mass: 287.96327

Experimental Properties

  • Density: 1.627±0.06 g/cm3(Predicted)
  • Melting Point: 128-130 °C(Solv: ethyl acetate (141-78-6))
  • Boiling Point: 421.9±45.0 °C(Predicted)
  • PSA: 72.83
  • pka: 6.44±0.28(Predicted)

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